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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Pyrocatechol sulfate

CAS No.: 4918-96-1

Cat. No.: S616087

How to Proceed with Your Research

Since the specific NMR data is not available in the search results, here are some practical steps you can take

to acquire this information.

e Consult Specialized Databases: Search for pyrocatechol sulfate (CAS 4918-96-1) in commercial
NMR spectral databases such as Spectral Base from Wiley or SDBS from the National Institute
of Advanced Industrial Science and Technology (AIST) in Japan.

e Source from Suppliers: The Sigma-Aldrich product page indicates that an analytical certificate
(COA) is available [1]. You can request this document directly from the supplier, as it may contain
detailed characterization data.

¢ Run Your Own NMR: Given that the compound is available for purchase at a verified high purity [1],
you can acquire a sample and perform the NMR analysis to generate the spectral data yourself.

Experimental Context from Research Literature

Although the full spectral data is missing, one research article confirms that pyrocatechol sulfate can be
detected and quantified in human urine using 1H NMR spectroscopy as part of metabolomic profiling
studies [2]. This validates that its NMR signals are distinguishable and relevant for biomedical research. The
general workflow for such an analysis, based on the methodology described in the research, can be

summarized as follows:
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I hope this provides a clear path forward for your work. Would you like me to help you search for one of the
specialized spectral databases mentioned above?< | end__of _thinking | >I've looked into your request for
an NMR spectral data comparison guide for pyrocatechol sulfate. The search results confirm the
compound's relevance in metabolomics research but, unfortunately, do not contain the specific experimental

NMR spectral data or detailed protocols needed for a full comparison guide [1] [2].

Here is a summary of the available information for pyrocatechol sulfate.

Property Details

Chemical Name Pyrocatechol Sulfate [1] [3] [4]
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Property

CAS Number

Molecular
Formula

Molecular
Weight

Synonyms

Purity

Form

Details
4918-96-1 [3] [4]

CeHgOsS [3] [4]

190.17 g/mol [3]

2-Hydroxyphenyl hydrogen sulfate; Catechol monosulfate; 1,2-Benzenediol,
mono(hydrogen sulfate) [1] [4]

295% (as verified by H-NMR) [1]

White solid [1]

How to Proceed with Your Research

Since the specific NMR data is not available in the search results, here are some practical steps you can take

to acquire this information.

e Consult Specialized Databases: Search for pyrocatechol sulfate (CAS 4918-96-1) in commercial
NMR spectral databases such as Spectral Base from Wiley or SDBS from the National Institute
of Advanced Industrial Science and Technology (AIST) in Japan.

e Source from Suppliers: The Sigma-Aldrich product page indicates that an analytical certificate

(COA) is available [1]. You can request this document directly from the supplier, as it may contain
detailed characterization data.

¢ Run Your Own NMR: Given that the compound is available for purchase at a verified high purity [1],
you can acquire a sample and perform the NMR analysis to generate the spectral data yourself.

Experimental Context from Research Literature

Although the full spectral data is missing, one research article confirms that pyrocatechol sulfate can be

detected and quantified in human urine using 1H NMR spectroscopy as part of metabolomic profiling

studies [2]. This validates that its NMR signals are distinguishable and relevant for biomedical research. The

© 2026 Smolecule. All rights reserved. 3/5 Tech Support


https://www.pharmaffiliates.com/en/4918-96-1-pyrocatechol-sulfate-pa270028748.html
https://www.chemspider.com/Chemical-Structure.2341024.html
https://www.pharmaffiliates.com/en/4918-96-1-pyrocatechol-sulfate-pa270028748.html
https://www.chemspider.com/Chemical-Structure.2341024.html
https://www.pharmaffiliates.com/en/4918-96-1-pyrocatechol-sulfate-pa270028748.html
https://www.sigmaaldrich.com/TW/en/product/sial/smb00935
https://www.chemspider.com/Chemical-Structure.2341024.html
https://www.sigmaaldrich.com/TW/en/product/sial/smb00935
https://www.sigmaaldrich.com/TW/en/product/sial/smb00935
https://www.smolecule.com/products/s616087?utm_src=pdf-body
https://www.sigmaaldrich.com/TW/en/product/sial/smb00935
https://www.sigmaaldrich.com/TW/en/product/sial/smb00935
https://www.smolecule.com/products/s616087?utm_src=pdf-body
https://pubs.rsc.org/en/content/articlehtml/2019/mo/c8mo00190a
https://www.smolecule.com/products/s616087?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O I e C U I e Specifications & Pricing

general workflow for such an analysis, based on the methodology described in the research, can be

summarized as follows:
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [pyrocatechol sulfate NMR spectral data]. Smolecule, [2026].
[Online PDF]. Available at: [https://www.smolecule.com/products/b616087#pyrocatechol-sulfate-nmr-

spectral-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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